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Compound of Interest

Compound Name: SGC707

Cat. No.: B610812 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of SGC707 in various media and

under different storage conditions. Below you will find troubleshooting advice and frequently

asked questions to ensure the optimal performance of SGC707 in your experiments.

Frequently Asked Questions (FAQs)
1. How should I store SGC707 powder?

SGC707 as a solid powder is stable for extended periods when stored correctly. For long-term

storage, it is recommended to keep the powder at -20°C, which can ensure stability for at least

three to four years[1][2][3]. Some suppliers also indicate that storage at +4°C is acceptable for

shorter periods[4].

2. What is the best solvent to prepare SGC707 stock solutions?

SGC707 is readily soluble in DMSO, with concentrations of up to 100 mM being achievable[4].

It is also soluble in ethanol and 1 M HCl[4][5]. However, SGC707 is insoluble in water[1][5]. For

most cell-based assays, DMSO is the recommended solvent for preparing high-concentration

stock solutions. To ensure maximum solubility, it is crucial to use fresh, anhydrous DMSO, as

absorbed moisture can reduce the solubility of SGC707[1][2].

3. How should I store SGC707 stock solutions?
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For long-term storage of stock solutions, it is best to store them at -80°C, which can maintain

stability for up to two years[1][2]. Alternatively, storage at -20°C is suitable for up to one year[1]

[2]. To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes[1]. Some suppliers advise against

long-term storage of solutions and recommend using them promptly after preparation[5].

4. Can I store SGC707 in aqueous solutions like PBS or cell culture media?

While there is limited specific data on the stability of SGC707 in aqueous media, it is generally

recommended to prepare fresh dilutions in your experimental buffer or media from a DMSO

stock solution just before use. Due to its insolubility in water, diluting a concentrated DMSO

stock into aqueous solutions may lead to precipitation if the final DMSO concentration is too

low or if the SGC707 concentration exceeds its solubility limit in the final medium.
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Issue Possible Cause Solution

Precipitation observed when

diluting stock solution in

aqueous media.

SGC707 has low aqueous

solubility. The final

concentration in the aqueous

medium may be too high.

- Increase the final DMSO

concentration in your working

solution. - Decrease the final

SGC707 concentration. -

Prepare a more diluted stock

solution in DMSO before

further dilution in aqueous

media. - Briefly sonicate the

final solution to aid dissolution.

Loss of compound activity over

time in experiments.

Degradation of SGC707 in the

experimental medium.

- Prepare fresh working

solutions for each experiment

from a frozen DMSO stock. -

Minimize the incubation time of

SGC707 in aqueous media,

especially at 37°C. - If

possible, perform a time-

course experiment to

determine the stability of

SGC707 under your specific

experimental conditions.

Difficulty dissolving SGC707

powder in DMSO.

The DMSO may have

absorbed moisture, reducing

its solvating power.

- Use a fresh, unopened bottle

of anhydrous DMSO. - Warm

the solution gently (e.g., to

37°C) and vortex or sonicate to

aid dissolution.

Stability Data Summary
The following table summarizes the available stability information for SGC707.
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Form
Storage

Condition
Solvent Duration Reference

Powder -20°C N/A ≥ 4 years [3]

Powder -20°C N/A 3 years [1][2]

Powder +4°C N/A Not specified [4]

Solution -80°C DMSO up to 2 years [2]

Solution -20°C DMSO up to 1 year [1][2]

In vivo (mice) N/A N/A
Half-life of ~1

hour
[5]

Experimental Protocols
Protocol for Preparing SGC707 Stock Solutions

Equilibration: Allow the SGC707 powder vial to equilibrate to room temperature before

opening to prevent moisture condensation.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve the

desired stock concentration (e.g., 10-100 mM).

Dissolution: Vortex the solution until the powder is completely dissolved. Gentle warming (to

37°C) or brief sonication can be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into single-use tubes and store at -80°C for

long-term storage or -20°C for shorter-term storage.

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.caymanchem.com/product/17017/sgc707
https://www.selleckchem.com/products/sgc707.html
https://www.medchemexpress.com/SGC707.html
https://www.tocris.com/products/sgc-707_5367
https://www.medchemexpress.com/SGC707.html
https://www.selleckchem.com/products/sgc707.html
https://www.medchemexpress.com/SGC707.html
https://www.apexbt.com/sgc707.html
https://www.benchchem.com/product/b610812?utm_src=pdf-body
https://www.benchchem.com/product/b610812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SGC707 Storage and Handling Workflow
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Caption: Workflow for proper storage and handling of SGC707.
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SGC707 Mechanism of Action
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Caption: SGC707 as an allosteric inhibitor of PRMT3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [SGC707 Technical Support Center: Stability and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610812#sgc707-stability-in-different-media-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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